N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide

• Molecular Formula: C18H22N6OS2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: N-[[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl]-3-methylbutanamide
• InChI: InChI=1S/C18H22N6OS2/c1-5-14-21-22-18-24(14)23-16(27-18)12-7-6-11(4)13(9-12)19-17(26)20-15(25)8-10(2)3/h6-7,9-10H,5,8H2,1-4H3,(H2,19,20,25,26)
• InChI Key: LMIJXOCUIOHBJV-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=S)NC(=O)CC(C)C

Description

N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a synthetic derivative of thiadiazole and has shown promising results in the field of medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide is not fully understood. However, studies have shown that it interacts with specific targets in cells, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide has been shown to have various biochemical and physiological effects. In medicinal chemistry, it has been shown to inhibit the growth of cancer cells and reduce inflammation. In pharmacology, it has been shown to enhance drug delivery to specific cells and tissues. In biochemistry, it has been shown to interact with specific proteins, leading to changes in protein-protein interactions.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide in lab experiments include its potential as a pharmacological tool to study ion channels, its potential as a fluorescent probe to study protein-protein interactions, and its potential as a drug delivery system. However, the limitations of using this compound in lab experiments include its high cost, its potential toxicity, and the limited understanding of its mechanism of action.

Future Directions

There are several future directions for the research and development of N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide. These include further studies to understand its mechanism of action, the development of more efficient synthesis methods, the exploration of its potential as an anti-cancer agent, anti-inflammatory agent, and anti-diabetic agent, and the development of new drug delivery systems based on this compound. Additionally, further studies are needed to assess the potential toxicity and safety of this compound in humans.
In conclusion, N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide is a promising compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop new and innovative applications based on its properties.

Synthesis Methods

The synthesis of N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide involves the reaction of 5-(3-ethyl-1,2,4-triazol-3-yl)-2-methylbenzenesulfonyl chloride with 3-methylbutan-1-amine in the presence of a base. The reaction proceeds through the formation of an amide bond between the amine group of 3-methylbutan-1-amine and the carbonyl group of 5-(3-ethyl-1,2,4-triazol-3-yl)-2-methylbenzenesulfonyl chloride. The resulting compound is then treated with thiourea to form the final product.

Scientific Research Applications

N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}-3-methylbutanamide has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-diabetic agent. In pharmacology, it has been studied for its potential as a drug delivery system and as a pharmacological tool to study ion channels. In biochemistry, it has been studied for its potential as a fluorescent probe to study protein-protein interactions.